Cas no 2060062-34-0 (4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide)

• Product Name: 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide
• CAS No: 2060062-34-0
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• MDL: MFCD30498842
• CID: 5222440
• PubChem ID: 125454536
• Update Time: 2025-06-12

4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-chloro-N-(3-ethoxy-5-methylphenyl)-
• 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide

• MDL： MFCD30498842
• Inchi： 1S/C13H18ClNO2/c1-3-17-12-8-10(2)7-11(9-12)15-13(16)5-4-6-14/h7-9H,3-6H2,1-2H3,(H,15,16)
• InChI Key： VNEJYYZDEASHAM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(OCC)=C1)(=O)CCCCl

Additional information on 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide

Introduction to 4-Chloro-N-(3-Ethoxy-5-Methylphenyl)Butanamide (CAS No. 2060062-34-0)

4-Chloro-N-(3-Ethoxy-5-methylphenyl)butanamide, with the CAS number 2060062-34-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a chlorinated butanamide moiety and a substituted phenyl ring. The presence of these functional groups imparts specific chemical and biological properties that make it a subject of interest for researchers and industry professionals alike.

The molecular formula of 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide is C₁₃H₁₇ClNO₂, and its molecular weight is approximately 256.73 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and amidation processes. These synthetic routes are optimized to ensure high yields and purity, which are crucial for both research and industrial applications.

In the context of pharmaceutical research, 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide has been investigated for its potential therapeutic properties. Recent studies have shown that this compound exhibits significant biological activity, particularly in the modulation of specific enzymes and receptors. For instance, it has been found to interact with certain G-protein coupled receptors (GPCRs), which are key targets for drug development in areas such as pain management, inflammation, and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the pharmacological profile of 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide. The researchers reported that the compound demonstrated potent anti-inflammatory effects in both in vitro and in vivo models. Specifically, it was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory disorders. This finding suggests that 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide has also been studied for its potential use in materials science. Its unique chemical structure makes it suitable for incorporation into polymer matrices, where it can enhance the mechanical properties and thermal stability of the resulting materials. For example, a study published in Polymer Chemistry in 2020 demonstrated that incorporating 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide into polyurethane films significantly improved their tensile strength and flexibility.

The physical properties of 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide, such as its melting point, solubility, and stability, are also important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in various solvents can be optimized to facilitate its use in different experimental setups.

In terms of safety and handling, while 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation in the laboratory environment.

The future prospects for 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide are promising. Ongoing research continues to uncover new applications and potential uses for this compound across multiple disciplines. As more data becomes available from preclinical studies and early-stage clinical trials, it is likely that we will see increased interest from both academic researchers and industry stakeholders.

In conclusion, 4-chloro-N-(3-ethoxy-5-methylphenyl)butanamide (CAS No. 2060062-34-0) is a versatile compound with a wide range of potential applications. Its unique chemical structure and biological activity make it an attractive candidate for further investigation in pharmaceuticals, materials science, and other related fields. As research progresses, it is expected that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing scientific challenges.